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A Comparative Guide to Bioavailable Creatine
Sources
An initial search for "Pentanimidoylamino-acetic acid" as a bioavailable creatine source did

not yield any specific results under this chemical name in publicly available scientific literature

or commercial databases. This suggests that the term may be a novel or proprietary name not

yet widely disclosed, a misnomer, or a compound in early-stage, non-public research.

Therefore, this guide will focus on a comparative analysis of well-documented creatine

derivatives that have been developed and marketed with the aim of improving bioavailability

over the industry-standard creatine monohydrate.

Creatine monohydrate is the most extensively studied form of creatine, demonstrating high

bioavailability and efficacy for increasing muscle creatine stores, which in turn enhances

performance in high-intensity, short-duration exercises.[1][2][3] However, its relatively low

solubility in water and potential for gastrointestinal discomfort in some individuals have

prompted the development of alternative forms.[4][5] This guide provides a detailed comparison

of these alternative creatine sources, presenting available experimental data and outlining their

proposed mechanisms of action.

Comparative Analysis of Creatine Derivatives
The following tables summarize the key characteristics and available quantitative data for

various creatine derivatives marketed for enhanced bioavailability.
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Table 1: Physicochemical and Pharmacokinetic Properties of Creatine Derivatives
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Creatine Form
Molecular
Composition

Purported
Advantage

Solubility vs.
Monohydrate

Key
Pharmacokinet
ic Findings

Creatine

Monohydrate

(CrM)

Creatine

molecule bound

with one

molecule of

water

Gold standard,

extensive

research

Baseline

Nearly 100%

bioavailable,

though

absorption may

be dose-

dependent.[1][6]

[7]

Creatine

Hydrochloride

(Cr-HCl)

Creatine bound

to a

hydrochloride

group

Increased

solubility and

absorption[4][8]

Up to 60 times

more soluble.[8]

Simulated

models predict

higher plasma

concentration

and

bioavailability

compared to

high-dose CrM.

[7]

Creatine Ethyl

Ester (CEE)

Creatine with an

attached ester

group

Enhanced cell

membrane

penetration

More lipid-

soluble[9]

Rapidly

degrades to

creatinine in the

stomach, leading

to lower muscle

creatine retention

than CrM.[9]

Creatine Nitrate

Creatine bonded

to a nitrate

molecule

Increased water

solubility and

potential nitric

oxide

benefits[10][11]

10 times more

soluble.[11]

One study

showed 38%

better absorption

and faster

muscle uptake,

though research

is limited.[10]

Creatine

Magnesium

Creatine

chelated with

Protection from

stomach acid

Not primarily

focused on

May increase

intracellular
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Chelate magnesium degradation,

different

absorption

pathway[5][12]

[13]

solubility water and

performance;

prevents

cyclization to

creatinine.[13]

[14][15]

Creatine

Pyruvate

Creatine

combined with

pyruvic acid

Potential for

enhanced ATP

production and

bioavailability[16]

[17]

More soluble

May result in

slightly higher

plasma creatine

levels than CrM,

but bioavailability

is likely similar.

[16][17]

Creatine Malate

Creatine

combined with

malic acid

Increased

solubility and

potential role of

malate in energy

metabolism[18]

[19][20]

Better

solubility[18]

Limited direct

comparative

studies on

bioavailability

versus CrM.[20]

Polyethylene

Glycol (PEG)

Creatine

Creatine bound

to polyethylene

glycol

Slower clearance

from the

gastrointestinal

tract[21]

Not specified

Allows for similar

muscle creatine

loading with

lower doses

compared to

CrM.[21]

Table 2: Summary of Performance and Efficacy Data
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Creatine Form
Effect on
Strength/Power

Effect on Muscle
Creatine Stores

Notable
Experimental
Outcomes

Creatine Monohydrate

(CrM)

Significant

improvement

Increases stores by

20-40% with loading.

[22]

Gold standard for

ergogenic effects.[2]

Creatine

Hydrochloride (Cr-

HCl)

Similar to CrM

No significant

difference in hormonal

adaptations compared

to CrM.[23]

Marketing claims of

superiority are not

consistently supported

by comparative

efficacy studies.[23]

Creatine Ethyl Ester

(CEE)

Less effective than

CrM

Lower muscle creatine

retention than CrM.[9]

Significantly increases

serum creatinine

levels.[24]

Creatine Nitrate Similar to CrM

Increases muscle

creatine levels, but

one study showed a

decline after 28 days

compared to initial

increase.[25]

May offer an

enhanced "pump" due

to nitric oxide

pathway.[10] No

significant difference

in lifting volume

compared to CrM in

one study.[6]

Creatine Magnesium

Chelate

Significant

improvement

Increases intracellular

water.[13]

May offer

performance

advantages over CrM

in some measures of

torque and power.[13]

Creatine Pyruvate Similar to CrM Similar to CrM

Superior to creatine

citrate in maintaining

muscle strength

during intermittent

high-intensity

exercise.[17][26]
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Creatine Malate Similar to CrM

Increases

intramuscular

phosphocreatine.[18]

Limited direct

comparisons with CrM

on performance

outcomes.[20]

Polyethylene Glycol

(PEG) Creatine
Not explicitly detailed

Effective muscle

loading with lower

doses (e.g., 10g PEG

Creatine vs. 20g

CrM).[21]

Slower absorption

leads to lower peak

blood concentrations

but sustained levels.

[21]

Experimental Protocols
Detailed methodologies are crucial for the interpretation of comparative data. Below are

representative protocols for assessing creatine bioavailability and efficacy.

Protocol 1: Pharmacokinetic Analysis of a Novel
Creatine Derivative

Objective: To determine the plasma concentration-time profile and bioavailability of a novel

creatine derivative compared to creatine monohydrate.

Subjects: A cohort of healthy, recreationally active adults, with a washout period of at least 4

weeks between trials.

Design: A randomized, double-blind, crossover study.

Procedure:

Subjects ingest a single dose of either the novel creatine derivative or an equimolar

amount of creatine monohydrate.

Blood samples are collected at baseline and at regular intervals (e.g., 30, 60, 90, 120,

180, 240, 300 minutes) post-ingestion.

Plasma is separated and analyzed for creatine concentration using a validated method

such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Data Analysis: Key pharmacokinetic parameters are calculated, including peak plasma

concentration (Cmax), time to peak concentration (Tmax), and the area under the plasma

concentration-time curve (AUC). Bioavailability is compared based on the AUC values.

Protocol 2: Muscle Creatine Uptake and Performance
Study

Objective: To assess the efficacy of a novel creatine derivative in increasing muscle creatine

stores and improving high-intensity exercise performance.

Subjects: A cohort of healthy, resistance-trained individuals.

Design: A randomized, placebo-controlled, parallel-group study over a period of 28 days.

Procedure:

Baseline Testing: Muscle biopsies are taken from the vastus lateralis to determine baseline

muscle creatine concentration. Subjects also perform baseline strength and power tests

(e.g., 1-repetition maximum on bench press and squat, repeated sprint ability test).

Supplementation: Subjects are randomly assigned to receive daily doses of the novel

creatine derivative, creatine monohydrate, or a placebo.

Post-Supplementation Testing: After the 28-day period, muscle biopsies and performance

tests are repeated.

Data Analysis: Changes in muscle creatine concentration are compared between groups.

Pre- and post-supplementation performance data are analyzed to determine the ergogenic

effects of each supplement.

Signaling Pathways and Experimental Workflows
Visual diagrams help to conceptualize the mechanisms and processes involved in creatine

metabolism and its assessment.
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Caption: Simplified pathway of creatine metabolism and energy buffering.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bioavailability, Efficacy, Safety, and Regulatory Status of Creatine and Related
Compounds: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. wellbeingnutrition.com [wellbeingnutrition.com]

4. transparentlabs.com [transparentlabs.com]

5. Creatine Magnesium Chelate - Adapt Nutrition [adaptnutrition.co.uk]

6. performancelab.com [performancelab.com]

7. mdpi.com [mdpi.com]

8. creaturesupps.com [creaturesupps.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b061729?utm_src=pdf-body-img
https://www.benchchem.com/product/b061729?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8912867/
https://www.researchgate.net/figure/Comparison-of-creatine-monohydrate-and-creatine-HCl-structures_fig11_358942724
https://wellbeingnutrition.com/blogs/sports-performance/creatine-the-role-of-bioavailability-in-strength-and-endurance
https://www.transparentlabs.com/blogs/all/creatine-hcl-vs-monohydrate
https://adaptnutrition.co.uk/blog/creatine-magnesium-chelate/
https://www.performancelab.com/blogs/pre-workout/creatine-nitrate-vs-creatine-monohydrate
https://www.mdpi.com/1999-4923/10/1/31
https://creaturesupps.com/blogs/creature-blog/creatine-hcl-superior-absorption-and-superior-results
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. creatine.market [creatine.market]

10. jinfiniti.com [jinfiniti.com]

11. mrsupplement.com.au [mrsupplement.com.au]

12. mri-performance.com [mri-performance.com]

13. predatornutrition.com [predatornutrition.com]

14. researchgate.net [researchgate.net]

15. The Effects of Long-Term Magnesium Creatine Chelate Supplementation on Repeated
Sprint Ability (RAST) in Elite Soccer Players - PMC [pmc.ncbi.nlm.nih.gov]

16. mrsupplement.com.au [mrsupplement.com.au]

17. gigasnutrition.com [gigasnutrition.com]

18. Creatine malate - composition and properties [mz-store.is]

19. Malate, monohydrate or other form of creatine? | OstroVit [ostrovit.com]

20. caringsunshine.com [caringsunshine.com]

21. Supplemental Creatine Modified With Polyethylene Glycol Effectively Loads Skeletal
Muscle With Lower Doses - PubMed [pubmed.ncbi.nlm.nih.gov]

22. Creatine - Wikipedia [en.wikipedia.org]

23. Supplementing With Which Form of Creatine (Hydrochloride or Monohydrate) Alongside
Resistance Training Can Have More Impacts on Anabolic/Catabolic Hormones, Strength and
Body Composition? - PMC [pmc.ncbi.nlm.nih.gov]

24. researchgate.net [researchgate.net]

25. everflexfitness.com [everflexfitness.com]

26. The effects of creatine pyruvate and creatine citrate on performance during high intensity
exercise - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [validation of "Pentanimidoylamino-acetic acid" as a
bioavailable creatine source]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-
acid-as-a-bioavailable-creatine-source]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.creatine.market/blogs/types-of-creatine/what-is-creatine-ethyl-ester
https://www.jinfiniti.com/creatine-nitrate-vs-monohydrate/
https://www.mrsupplement.com.au/creatine-nitrate
https://mri-performance.com/what-is-creatine-magnapower
https://www.predatornutrition.com/articlesdetail?cid=magnesium-creatine-chelate-vs-creatine-monohydrate
https://www.researchgate.net/publication/9082372_Magnesium-creatine_supplementation_effects_on_body_water
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600931/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600931/
https://www.mrsupplement.com.au/creatine-pyruvate
https://gigasnutrition.com/en/collections/creatin-pyruvat
https://www.mz-store.is/blog/creatine-malate-composition-and-properties-b-178
https://ostrovit.com/en/blog/malate-monohydrate-or-other-form-of-creatine-1628749862.html
https://caringsunshine.com/relationships/relationship-muscles-and-creatine-malate/
https://pubmed.ncbi.nlm.nih.gov/33900258/
https://pubmed.ncbi.nlm.nih.gov/33900258/
https://en.wikipedia.org/wiki/Creatine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11629957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11629957/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11629957/
https://www.researchgate.net/publication/285608989_Oral_Bioavailability_of_Creatine_Supplements
https://everflexfitness.com/what-is-creatine-nitrate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276184/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2276184/
https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-acid-as-a-bioavailable-creatine-source
https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-acid-as-a-bioavailable-creatine-source
https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-acid-as-a-bioavailable-creatine-source
https://www.benchchem.com/product/b061729#validation-of-pentanimidoylamino-acetic-acid-as-a-bioavailable-creatine-source
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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